N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H11F3N4O3/c1-8-5-11(21-24-8)13-20-12(25-22-13)7-19-14(23)9-3-2-4-10(6-9)15(16,17)18/h2-6H,7H2,1H3,(H,19,23)
• InChI Key: MYFVPOYMXOMIQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C15H11F3N4O3
• Molecular Weight: 352.27 g/mol
• CAS No.: 2034321-13-4

Description

N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C15H11F3N4O3 and its molecular weight is 352.273. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Research indicates a strong interest in derivatives of the 1,2,4-oxadiazol and isoxazolyl groups for their anticancer properties. For instance, a study by Ravinaik et al. (2021) synthesized a series of compounds structurally related to N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide, demonstrating moderate to excellent anticancer activity across various cancer cell lines, including breast, lung, colon, and ovarian cancers. The compounds showed higher anticancer activities compared to the reference drug, etoposide, in some cases (Ravinaik et al., 2021).

Antiplasmodial Activity

Another significant application is in antimalarial research. Hermann et al. (2021) explored derivatives for their antiplasmodial activities against different strains of Plasmodium falciparum. The study revealed that benzamides, particularly with specific substitutions on their phenyl ring, show promising activity. One derivative demonstrated high antiplasmodial activity, offering insights into potential malaria treatments (Hermann et al., 2021).

Antimicrobial and Antifungal Effects

Compounds similar in structure have been evaluated for their antimicrobial and antifungal efficacies. For example, research by Desai et al. (2016) synthesized N-(4-methyl-5-(4-((substituted phenylamino)methyl)-5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)thiazol-2-yl) benzamides, demonstrating considerable antibacterial and antifungal activities. This research underscores the potential use of these compounds in developing new antimicrobial agents (Desai et al., 2016).

Antiviral Activities

The search for new antiviral agents has led to the exploration of 1,2,4-oxadiazol and isoxazolyl derivatives. A study by Hebishy et al. (2020) developed benzamide-based 5-aminopyrazoles and their fused heterocycles, showing remarkable activity against the avian influenza virus. This suggests the potential application of these compounds in combating viral infections (Hebishy et al., 2020).